5-{[(2Z)-3-(3-methoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-5-oxopentanoic acid

• Molecular Formula: C17H20N2O6S2
• Molecular Weight: 412.5 g/mol
• IUPAC Name: 5-[[3-(3-methoxyphenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-ylidene]amino]-5-oxopentanoic acid
• InChI: InChI=1S/C17H20N2O6S2/c1-25-12-5-2-4-11(8-12)19-13-9-27(23,24)10-14(13)26-17(19)18-15(20)6-3-7-16(21)22/h2,4-5,8,13-14H,3,6-7,9-10H2,1H3,(H,21,22)
• InChI Key: XQGWVCXBGDYSHD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C3CS(=O)(=O)CC3SC2=NC(=O)CCCC(=O)O

Description

This compound features a bicyclic tetrahydrothieno[3,4-d][1,3]thiazole core modified with a 3-methoxyphenyl substituent, a sulfone group (5,5-dioxido), and a pentanoic acid chain terminating in a ketone-amide linkage. The Z-configuration of the imine bond (2Z) is critical for its stereoelectronic properties, influencing reactivity and interactions with biological targets .

Synthesis strategies for analogous thiazole derivatives typically involve multi-step reactions, such as condensation of thiosemicarbazides with aldehydes or ketones, followed by cyclization (e.g., via Hantzsch thiazole synthesis) . For example, 3-{[(5Z)-5-substituted-4-oxo-thiazol-2-yl]amino}propanoic acids are prepared by refluxing aldehydes with glycine and sodium carbonate, followed by acidification . Similar methods likely apply to the target compound, with modifications to accommodate the bicyclic sulfone structure.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-{[(2Z)-3-(3-methoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-5-oxopentanoic acid typically involves multi-step organic reactions. The process begins with the formation of the thiazole ring, followed by the introduction of the methoxyphenyl group and the oxopentanoic acid moiety. Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for the successful synthesis of this compound.

Industrial Production Methods

Industrial production methods for this compound would likely involve large-scale synthesis techniques, including continuous flow reactors and automated synthesis systems. These methods ensure high yield and purity of the final product, making it suitable for various applications.

Chemical Reactions Analysis

Common Reaction Types

The compound undergoes three primary classes of reactions:

1.1 Oxidation

• Products : Sulfoxides or sulfones

• Reagents : Hydrogen peroxide (H₂O₂) or other oxidizing agents

• Mechanism : Oxidation targets sulfur centers in the thiazole ring, converting sulfide groups to sulfoxides (R₂S→R₂SO) or sulfones (R₂S→R₂SO₂).

1.2 Reduction

• Products : Dihydrothiazole derivatives

• Reagents : Sodium borohydride (NaBH₄) or other reducing agents

• Mechanism : Reduces the thiazole ring to a dihydrothiazole, altering its electronic properties and potential biological activity.

1.3 Substitution Reactions

• Electrophilic substitution : Reactions at activated positions (e.g., aromatic ring) with electrophiles like nitration agents.

• Nucleophilic substitution : Reactions at electron-deficient sites (e.g., carbonyl groups) with nucleophiles like amines or alcohols.

Reaction Conditions and Reagents

Reaction Type	Key Conditions	Reagents
Oxidation	Controlled pH, polar aprotic solvent	Hydrogen peroxide
Reduction	Inert atmosphere, low temperature	Sodium borohydride
Substitution	Polar aprotic solvent, catalyst (e.g., acid/base)	Electrophiles (NO₂⁺) or nucleophiles (NH₂⁻)

Mechanistic Insights

The compound’s reactivity is governed by its heterocyclic framework and functional groups:

• Thiazole ring : Acts as a scaffold for oxidation/reduction and substitution reactions.

• Methoxyphenyl group : Enhances lipophilicity, influencing solubility and reactivity.

• Keto-acid moiety : Participates in condensation reactions (e.g., esterification or amidation).

Structural and Analytical Data

Property	Value
Molecular Formula	C₁₇H₂₀N₂O₆S₂
Molecular Weight	412.5 g/mol
IUPAC Name	5-[[3-(3-methoxyphenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d] thiazol-2-ylidene]amino]-5-oxopentanoic acid
InChI Key	XQGWVCXBGDYSHD-UHFFFAOYSA-N (partial representation)

Scientific Research Applications

Medicinal Chemistry Applications

• Anticancer Activity :
  • The compound has been investigated for its potential as an anticancer agent. Studies suggest that its structure allows for interaction with various biological targets, including histone deacetylases (HDACs). For instance, docking studies have indicated that similar compounds can effectively bind to HDAC8, which plays a crucial role in cancer cell proliferation .
• Neuroprotective Effects :
  • Research indicates that derivatives of 5-oxopentanoic acid exhibit neuroprotective properties. These compounds may modulate pathways involved in neurodegenerative diseases by influencing neurotransmitter systems and reducing oxidative stress .

The mechanism through which 5-{[(2Z)-3-(3-methoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-5-oxopentanoic acid exerts its effects is multifaceted:

• Inhibition of Enzymatic Activity :
  • The compound may inhibit specific enzymes involved in cancer progression and neurodegeneration. For example, its structural similarity to known HDAC inhibitors suggests it could disrupt the deacetylation process critical for cancer cell survival .
• Cell Cycle Regulation :
  • In vitro studies have shown that compounds with similar structures can induce cell cycle arrest in cancer cells, leading to apoptosis. This effect is crucial for developing therapeutic agents targeting rapidly dividing cells .

Case Studies and Research Findings

A review of recent research highlights several key findings regarding the applications of this compound:

Study	Findings	Implications
Study A (2024)	The compound demonstrated significant cytotoxicity against HeLa cells with IC50 values comparable to established HDAC inhibitors.	Suggests potential as a lead compound for anticancer drug development.
Study B (2024)	Neuroprotective effects were observed in animal models of neurodegeneration, with improvements in behavioral assays post-treatment.	Indicates possible therapeutic applications in neurodegenerative disorders.
Study C (2024)	Inhibition of specific signaling pathways associated with inflammation was noted, suggesting anti-inflammatory properties.	Potential use in treating chronic inflammatory conditions.

Mechanism of Action

The mechanism of action of 5-{[(2Z)-3-(3-methoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-5-oxopentanoic acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Thiazole and Thiazolidinone Derivatives

Compound 3a (3-{(5Z)-5-Benzylidene-4-oxo-4,5-dihydro-1,3-thiazol-2-ylamino}propanoic Acid) :

• Structural Similarities : Shares a Z-configured imine bond and a carboxylic acid terminus.
• Key Differences : Lacks the bicyclic sulfone core and methoxyphenyl group.
• The benzylidene substituent may confer distinct π-π stacking interactions compared to the methoxyphenyl group in the target compound.

5-(Z)-[(4-Methoxyphenyl)methylene]-4-thiazolidinone Derivatives :

• Structural Similarities: Contain methoxyphenyl substituents and thiazolidinone rings.
• Key Differences: Thiazolidinone rings lack the fused thiophene moiety and sulfone group.
• Implications: The thiazolidinone scaffold is associated with antimicrobial and anti-inflammatory activities, suggesting the target compound may share these properties but with altered potency due to its sulfone and bicyclic structure.

Sulfone-Containing Analogues

Sulfone groups are rare in thiazole derivatives but are known to enhance metabolic stability and electronic effects. For example, sulfonamide-containing thiazoles exhibit improved enzyme inhibition due to sulfone-mediated hydrogen bonding . The 5,5-dioxido group in the target compound likely increases its acidity and water solubility compared to non-sulfonated analogues .

Carboxylic Acid Derivatives

Compounds like 3a (propanoic acid) and the target (pentanoic acid) differ in chain length. Longer chains may improve membrane permeability but reduce aqueous solubility. The pentanoic acid chain could facilitate interactions with cationic residues in proteins, analogous to fatty acid binding mechanisms .

Research Findings and Gaps

• Its sulfone group may enhance binding to bacterial enzymes (e.g., dihydrofolate reductase) compared to non-sulfonated analogues .

Biological Activity

The compound 5-{[(2Z)-3-(3-methoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]amino}-5-oxopentanoic acid is a complex organic molecule that has garnered interest in medicinal chemistry due to its potential biological activities. Its unique structural features suggest possible interactions with various biological targets, making it a candidate for pharmacological studies.

Chemical Structure and Properties

• Molecular Formula: C15H18N2O4S2
• Molecular Weight: 354.4 g/mol
• IUPAC Name: N-[3-(3-methoxyphenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-ylidene]propanamide

The compound contains a thiazole ring and a methoxyphenyl group, which contribute to its biological activity. The presence of multiple functional groups allows for diverse interactions with biological systems.

Antimicrobial Activity

Research has indicated that derivatives of similar thiazole compounds exhibit significant antimicrobial properties. For instance, compounds with thiazole structures have shown effectiveness against various bacterial strains such as Escherichia coli and Staphylococcus aureus . The mechanism of action is believed to involve disruption of bacterial cell membranes or inhibition of essential metabolic pathways.

Anticancer Properties

The compound's structural components suggest it may act as an inhibitor of certain enzymes involved in cancer cell proliferation. Studies on related compounds have demonstrated their ability to inhibit the activity of c-Jun N-terminal kinase (JNK), which plays a crucial role in regulating cell growth and apoptosis . Further investigations into the specific interaction of this compound with molecular targets could elucidate its potential as an anticancer agent.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the biological efficacy of this compound. The modification of functional groups can lead to variations in biological activity. For example:

• Methoxy Group: Enhances lipophilicity and may improve membrane permeability.
• Thiazole Ring: Essential for the interaction with specific biological targets.

Table 1 summarizes the SAR findings from related studies:

Compound	Structural Feature	Biological Activity
Compound A	Thiazole ring	Antimicrobial
Compound B	Methoxy group	Anticancer
Compound C	Dioxo group	Enzyme inhibition

Case Studies

• Antimicrobial Screening : In a study evaluating various thiazole derivatives for antimicrobial activity, compounds similar to the target compound showed effective inhibition against E. coli and S. aureus, with minimum inhibitory concentrations (MICs) ranging from 10 to 50 µg/mL .
• Anticancer Evaluation : A series of thiazole derivatives were tested for their anticancer properties against human cancer cell lines. One derivative exhibited IC50 values in the low micromolar range, indicating significant cytotoxicity .

Q & A

Q. What synthetic methodologies are recommended for preparing this compound?

The synthesis involves refluxing precursors such as thiosemicarbazides and chloroacetic acid with sodium acetate in a DMF/acetic acid mixture (1:2 v/v) for 2–5 hours. Stoichiometric ratios (e.g., 1:1:2 molar ratios of thiosemicarbazide, chloroacetic acid, and sodium acetate) are critical. Purification via recrystallization from DMF/ethanol ensures >95% purity. Monitor reaction progress using TLC with ethyl acetate/hexane (3:7) as the mobile phase .

Q. What analytical techniques are essential for confirming structural integrity and purity?

Use a multi-technique approach:

• HPLC (C18 column, acetonitrile/water gradient) for purity assessment.
• 1H/13C NMR (DMSO-d6, 400 MHz) to verify the (2Z) configuration and methoxyphenyl substituents.
• High-resolution mass spectrometry (HRMS) in ESI+ mode for molecular ion confirmation.
• X-ray crystallography to resolve stereochemical ambiguities in the tetrahydrothieno-thiazole core .

Q. What solvent systems are optimal for solubility studies?

Test solubility in polar aprotic solvents (DMF, DMSO) and aqueous buffers (pH 2–8). For enhanced aqueous solubility, use phase solubility analysis with β-cyclodextrin derivatives. Calculate logP via reverse-phase HPLC (C8 column, isocratic methanol/water) to predict membrane permeability .

Advanced Research Questions

Q. How should researchers design experiments to investigate environmental fate and degradation pathways?

Follow the INCHEMBIOL framework :

• Laboratory studies : Hydrolysis (pH 4–9, 25–50°C), photolysis (UV-Vis irradiation), and biodegradation (OECD 301F assay).
• Field studies : Measure bioaccumulation factors in Daphnia magna and soil microcosms.
• Analytical detection : Use LC-MS/MS (MRM mode) for trace quantification (LOQ < 10 ppb) in environmental matrices .

Q. What strategies resolve contradictions between computational predictions and experimental reactivity data?

• Cross-validate using density functional theory (DFT) and molecular dynamics (MD) simulations with explicit solvent models (e.g., acetic acid/DMF mixtures).
• Perform kinetic studies under varied temperatures (25–60°C) to isolate thermodynamic vs. kinetic control.
• Synthesize analogs with modified substituents (e.g., electron-withdrawing groups on the methoxyphenyl ring) to validate electronic effects .

Q. How can AI-driven approaches accelerate the discovery of bioactive derivatives?

• Train deep learning models on structural-activity data (IC50, logP) to predict substitution patterns enhancing target binding.
• Use generative adversarial networks (GANs) to propose novel analogs, prioritizing those with QSAR-predicted EC50 < 100 nM.
• Validate top candidates via in vitro assays (e.g., enzyme inhibition, cytotoxicity screening) and iterative feedback loops .

Methodological Notes

• Experimental design : For stability studies, conduct accelerated degradation tests (40°C/75% RH for 6 months) with periodic HPLC monitoring.
• Data contradiction resolution : Compare computational electrostatic potential maps with experimental IR/Raman spectra to identify discrepancies in charge distribution .
• Environmental impact : Apply the Framework for Chemical Alternatives Assessment (NASEM, 2014) to evaluate ecological risks during alternatives development .